Cas no 1804701-49-2 (3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1804701-49-2
• MF: C₉H₄BrF₅N₂
• MW: 315.03747844696
• CID: 4880214
• Update Time: 2025-10-17

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4BrF5N2/c10-2-4-1-5(9(13,14)15)7(8(11)12)17-6(4)3-16/h1,8H,2H2
• InChI Key： FZKVIKNQDWFSBP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)N=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804701-49-2)

3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804701-49-2, represents a sophisticated molecular scaffold designed for the development of novel therapeutic agents. The structural features of this pyridine derivative, including its bromomethyl, cyano, difluoromethyl, and trifluoromethyl substituents, make it a versatile building block for synthetic chemists and biologists working on drug discovery programs.

The significance of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine lies in its potential applications across multiple domains of chemical biology. The presence of a bromomethyl group provides a reactive handle for further functionalization, enabling the attachment of various pharmacophores or bioactive molecules. This reactivity is particularly valuable in the construction of complex drug candidates that require precise molecular targeting.

Moreover, the electron-withdrawing nature of the cyano and fluorinated groups enhances the electrophilicity of the bromomethyl moiety, facilitating efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely employed in medicinal chemistry to introduce heterocyclic cores into drug molecules, improving their metabolic stability and pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting elusive biological pathways. The structural motif of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine aligns well with this trend, as it can be used to generate compounds with potential activity against enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The fluorinated substituents not only contribute to lipophilicity but also play a crucial role in modulating binding affinity and selectivity.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By leveraging the reactivity of the bromomethyl group, researchers have been able to construct analogs of known kinase inhibitors with improved potency and reduced off-target effects. For instance, modifications at the 5-position trifluoromethyl group have been shown to enhance binding to certain kinase domains while minimizing interactions with other proteins.

The cyano group at the 2-position adds another layer of complexity to this compound’s utility. It can serve as a precursor for further derivatization into amides or carboxylic acids, which are common functional groups in biologically active molecules. Additionally, computational studies have suggested that the electron density distribution around the pyridine ring can be fine-tuned by adjusting substituent electronic effects, leading to optimized pharmacokinetic profiles.

Recent advances in flow chemistry have also opened new avenues for utilizing 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine in high-throughput synthesis. Continuous-flow reactors enable rapid screening of reaction conditions and scalable production of libraries of derivatives, accelerating the discovery process. This approach has been particularly effective in generating diverse chemical space for hit identification and optimization.

The impact of fluorine atoms on drug design cannot be overstated. Their ability to modulate solubility, metabolic stability, and binding interactions makes them indispensable in modern medicinal chemistry. In 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine, both difluoromethylation and trifluoromethylation have been strategically incorporated to achieve these desirable properties. Such modifications have been linked to enhanced bioavailability and prolonged half-life in clinical candidates.

Another emerging application involves using this compound as a precursor for photoreactive probes. The combination of electron-withdrawing groups around the pyridine ring can influence excited-state properties, making it suitable for photoaffinity labeling studies or fluorescence-based assays. These techniques are increasingly used to dissect protein-ligand interactions at atomic resolution.

The synthetic versatility of 3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine also extends to its use as an intermediate in polymer chemistry. Fluoro-substituted pyridines are known to impart unique properties to polymers, such as thermal stability or hydrophobicity, which can be exploited in materials science applications ranging from coatings to biomedical devices.

In conclusion,3-(Bromomethyl)-2-cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS No. 1804701-49-2) represents a cornerstone compound in modern drug discovery efforts. Its unique structural attributes enable diverse synthetic pathways and functional applications across pharmaceuticals, agrochemicals, and advanced materials. As research continues to uncover new biological targets and synthetic methodologies,this compound will undoubtedly remain at the forefront of innovation in chemical biology.